Cas no 106868-11-5 (2-benzyl-2-dodecylpropane-1,3-diol)

• Product Name: 2-benzyl-2-dodecylpropane-1,3-diol
• CAS No: 106868-11-5
• MF: C₂₂H₃₈O₂
• MW: 334.535927295685
• CID: 1184739
• PubChem ID: 13739669
• Update Time: 2025-04-20

2-benzyl-2-dodecylpropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-benzyl-2-dodecylpropane-1,3-diol
• DTXSID60548099
• 106868-11-5

• Inchi： 1S/C22H38O2/c1-2-3-4-5-6-7-8-9-10-14-17-22(19-23,20-24)18-21-15-12-11-13-16-21/h11-13,15-16,23-24H,2-10,14,17-20H2,1H3
• InChI Key： JJTVSEZZCMRQGL-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 334.287180451g/mol
• Monoisotopic Mass: 334.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 15
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 40.5Ų